Cas no 325802-79-7 (N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 325802-79-7
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 6336067
• PubChem ID: 1581592
• Update Time: 2025-10-23

N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• Oprea1_869155
• N-[4-(acetylamino)phenyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• 325802-79-7
• SR-01000461454
• CCG-310278
• EU-0074873
• F0777-1942
• AKOS001649212
• NCGC00283497-01
• Oprea1_057944
• SR-01000461454-1
• AB00141928-02
• N-(4-acetamidophenyl)-8-methoxy-2-oxochromene-3-carboxamide

• Inchi： 1S/C19H16N2O5/c1-11(22)20-13-6-8-14(9-7-13)21-18(23)15-10-12-4-3-5-16(25-2)17(12)26-19(15)24/h3-10H,1-2H3,(H,20,22)(H,21,23)
• InChI Key： MQUKDRDMARUQQF-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC(=CC=2)NC(C)=O)=O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.7Ų

Additional information on N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 325802-79-7)

N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 325802-79-7) is a synthetic coumarin derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applicability.

The compound's structure comprises a coumarin core substituted with a methoxy group at the 8-position and an N-(4-acetamidophenyl) carboxamide moiety at the 3-position. This structural configuration is believed to contribute to its bioactivity, particularly its ability to interact with specific biological targets. Recent research has highlighted its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and topoisomerase II, which are implicated in inflammatory and carcinogenic processes, respectively.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide against a panel of cancer cell lines. The results demonstrated significant cytotoxicity in breast cancer (MCF-7) and colon cancer (HCT-116) cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory potential. Using a murine model of carrageenan-induced paw edema, researchers observed a dose-dependent reduction in inflammation, comparable to the effects of standard anti-inflammatory drugs like indomethacin. Further biochemical assays indicated that the compound's activity is mediated through the suppression of pro-inflammatory cytokines such as TNF-α and IL-6.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-likeness. A 2022 report in the European Journal of Pharmaceutical Sciences highlighted its moderate oral bioavailability and favorable metabolic stability in human liver microsomes. However, challenges such as low aqueous solubility and rapid plasma clearance were identified, prompting ongoing research into formulation strategies, including nanoparticle-based delivery systems.

In summary, N-(4-acetamidophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 325802-79-7) represents a promising candidate for further development in multiple therapeutic areas. Its multifaceted bioactivity, combined with ongoing efforts to optimize its pharmacokinetic profile, positions it as a compound of significant interest in the field of medicinal chemistry. Future research directions may include structure-activity relationship (SAR) studies to enhance its potency and selectivity, as well as preclinical evaluations to assess its safety and efficacy in vivo.